Cas no 127692-20-0 (Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]-)

Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]- structure
127692-20-0 structure
Product Name:Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]-
CAS No:127692-20-0
MF:C9H11N3O4
MW:225.201341867447
CID:163172
PubChem ID:468939
Update Time:2025-04-19

Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]-
    • 6-nitro-2-(prop-2-enoxymethyl)-2,3-dihydroimidazo[2,1-b][1,3]oxazole
    • 127692-20-0
    • 6-Nitro-2-{[(prop-2-en-1-yl)oxy]methyl}-2,3-dihydroimidazo[2,1-b][1,3]oxazole
    • 2-((Allyloxy)methyl)-6-nitro-2,3-dihydroimidazo[2,1-b]oxazole
    • Imidazo[2,1-b]oxazole, 2,3-dihydro-6-nitro-2-[(2-propenyloxy)methyl]-
    • DTXSID90925950
    • 2-(allyloxymethyl)-6-nitro-2,3-dihydroimidazo[2,1-b]oxazole
    • Imidazo(2,1-b)oxazole, 2,3-dihydro-6-nitro-2-((2-propenyloxy)methyl)-
    • Inchi: 1S/C9H11N3O4/c1-2-3-15-6-7-4-11-5-8(12(13)14)10-9(11)16-7/h2,5,7H,1,3-4,6H2
    • InChI Key: JDIQKEYNOXNIMJ-UHFFFAOYSA-N
    • SMILES: O1C2=NC(=CN2CC1COCC=C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 225.07503
  • Monoisotopic Mass: 225.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 82.1Ų

Experimental Properties

  • PSA: 79.42

Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]- Related Literature

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